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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518 Get Quote

An In-depth Technical Review of the Allyl Butyrate Safety Data Sheet for Drug Development

Professionals and Scientists

Allyl butyrate, a flammable and toxic liquid, is an ester widely utilized as a flavoring and

fragrance agent. For laboratory and research professionals, a thorough understanding of its

safety profile is paramount to ensure safe handling and mitigate potential exposure risks. This

technical guide provides a comprehensive overview of the critical safety data for allyl butyrate,

drawing from official Safety Data Sheets (SDS) to inform on its properties, hazards, and the

necessary precautions for its use in a research and development setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of safe laboratory practice. The following table summarizes the key quantitative data for allyl
butyrate.
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1][2]

Appearance Colorless liquid [1]

Boiling Point 142-143 °C at 760 mmHg [1]

Melting Point -80 °C [1]

Flash Point 42 °C (107.6 °F) - closed cup [2]

Density 0.897 - 0.902 g/mL at 25 °C [1]

Refractive Index 1.412 - 1.418 at 20 °C [1]

Solubility
Insoluble in water; soluble in

ethanol and oils.
[1]

Toxicological Data
Allyl butyrate is classified as toxic if swallowed or in contact with skin.[1][3] The following table

presents the available acute toxicity data.

Endpoint Value Species Route Source

LD₅₀ (Lethal

Dose, 50%)
250 mg/kg Rat Oral [4]

LD₅₀ (Lethal

Dose, 50%)
530 mg/kg Rabbit Dermal [4]

Experimental Protocols
Detailed experimental protocols for determining the toxicological endpoints of chemical

substances are outlined by international guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).
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Acute Oral Toxicity (LD₅₀): The oral LD₅₀ value for allyl butyrate was likely determined

following a method similar to the OECD Guideline 423 (Acute Oral toxicity - Acute Toxic

Class Method). In this protocol, a stepwise procedure is used with a small number of animals

per step. The substance is administered orally to a group of fasted animals. Observations of

effects and mortality are made over a defined period, typically 14 days. The LD₅₀ is then

estimated based on the mortality data.

Acute Dermal Toxicity (LD₅₀): The dermal LD₅₀ is generally determined using a method

analogous to OECD Guideline 402 (Acute Dermal Toxicity). The substance is applied to a

shaved area of the skin of the test animals (often rabbits). The application site is covered

with a porous gauze dressing for a 24-hour exposure period. Animals are observed for signs

of toxicity and mortality over 14 days.

Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. Allyl butyrate is classified as

follows:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:[1][2][3]
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Handling and Emergency Procedures Workflow
Proper handling and emergency preparedness are critical when working with hazardous

materials like allyl butyrate. The following diagram illustrates the logical workflow for safe

handling and response to accidental exposure.

Allyl Butyrate Handling and Emergency Workflow

Safe Handling Procedures Emergency Response: Exposure

Store in a cool, well-ventilated area
away from ignition sources.

Handle in a well-ventilated area or fume hood.
Use non-sparking tools.

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Skin Contact:
Immediately flush with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Seek immediate medical attention for all exposure routes.

Eye Contact:
Immediately flush with plenty of water for at least 15 minutes,

lifting upper and lower eyelids.

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Ingestion:
Do NOT induce vomiting.

Rinse mouth and drink plenty of water.

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response to allyl butyrate exposure.

First Aid Measures Signaling Pathway
In the event of exposure, a clear and rapid response is crucial. The following diagram outlines

the signaling pathway for first aid measures.
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First Aid Signaling Pathway for Allyl Butyrate Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Flush with water (15+ min)
Remove contaminated clothing Flush with water (15+ min) Move to fresh air Rinse mouth, give water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Signaling pathway for first aid measures following allyl butyrate exposure.

Firefighting and Accidental Release Measures
Allyl butyrate is a flammable liquid, and appropriate measures must be in place for fire and

spill emergencies.

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[3]
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Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

The following diagram illustrates the logical relationship for responding to an accidental spill.
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Accidental Spill Response Logic

Spill Detected

Isolate the area
and remove ignition sources.

Ensure adequate ventilation.

Don appropriate PPE.

Contain the spill with
inert absorbent material.

Collect absorbed material
into a suitable container.

Dispose of waste according to
local regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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